Cas no 84449-15-0 (21-Carboxy Dexamethasone)

21-Carboxy Dexamethasone structure
21-Carboxy Dexamethasone structure
Product Name:21-Carboxy Dexamethasone
CAS No:84449-15-0
Molecular Formula:C22H27FO6
Molecular Weight:406.444590806961
CID:1016705

21-Carboxy Dexamethasone Properties

Names and Identifiers

    • Dexamethasone-21-oic acid
    • (11β,16α)-9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-oic acid (ACI)
    • InChIKey： HJQXVITYEPBWQP-LODYHXIVSA-N
    • Inchi： 1S/C22H27FO6/c1-11-8-15-14-5-4-12-9-13(24)6-7-19(12,2)21(14,23)16(25)10-20(15,3)22(11,29)17(26)18(27)28/h6-7,9,11,14-16,25,29H,4-5,8,10H2,1-3H3,(H,27,28)/t11-,14+,15+,16+,19+,20+,21+,22+/m1/s1
    • SMILES： C[C@]12C[C@H](O)[C@@]3([C@]4(C=CC(=O)C=C4CC[C@H]3[C@@H]1C[C@@H](C)[C@]2(O)C(=O)C(=O)O)C)F

21-Carboxy Dexamethasone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
F458500-10mg
21-Carboxy Dexamethasone
 84449-15-0
10mg
 $ 167.00 2023-09-07

21-Carboxy Dexamethasone Synthesis

Synthetic Circuit 1

473273-03-9 473273-03-9
84449-15-0 84449-15-0
Reaction Conditions
1.1 Reagents: 2-Methyl-2-butene ,  Sodium chlorite ,  Monopotassium phosphate Solvents: tert-Butanol ,  Tetrahydrofuran ,  Water
1.2 Reagents: Sodium bisulfate Solvents: Water
Reference
Corticosteroid Decomposition via a Mixed Anhydride
Conrow, Raymond E.; et al, Journal of Organic Chemistry, 2002, 67(19), 6835-6836

Synthetic Circuit 2

50-02-2 50-02-2
84449-15-0 84449-15-0
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: Methanol
2.1 Reagents: 2-Methyl-2-butene ,  Sodium chlorite ,  Monopotassium phosphate Solvents: tert-Butanol ,  Tetrahydrofuran ,  Water
2.2 Reagents: Sodium bisulfate Solvents: Water
Reference
Corticosteroid Decomposition via a Mixed Anhydride
Conrow, Raymond E.; et al, Journal of Organic Chemistry, 2002, 67(19), 6835-6836

21-Carboxy Dexamethasone Raw materials

21-Carboxy Dexamethasone Preparation Products

21-Carboxy Dexamethasone Related Literature

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